Cas no 2982-55-0 ((E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene)

• Product Name: (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene
• CAS No: 2982-55-0
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD00110753
• CID: 240605
• PubChem ID: 24882919
• Update Time: 2025-10-05

(E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-4-(2-nitrovinyl)benzene
• (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene
• 1-[(E)-2-nitroethenyl]-4-phenylmethoxybenzene
• 4-BENZYLOXY-BETA-NITROESTYRENE
• Benzene,1-(2-nitroethenyl)-4-(phenylmethoxy)-
• (E)-1-benzyloxy-4-(2-nitrovinyl)benzene
• 1-(2-nitroethenyl)-4-(phenylmethoxy)benzene
• 1-(4'-benzyloxyphenyl)-2-nitroethylene
• 1-(benzyloxy)-4-[(E)-2-nitrovinyl]benzene
• 4-Benzyloxy-trans-
• 4-Benzyloxy-trans-β-nitrostyrene
• 638242_ALDRICH
• AC1NWC9A
• AC1Q1WJF
• A-nitrostyrene
• benzyl-[4-(trans-2-nitro-vinyl)-phenyl]-ether
• CCG-41982
• CX1082
• SureCN236393
• Cyto10D2
• AKOS017269554
• MSDHJAWQEZOXGV-ZHACJKMWSA-N
• CS-0196849
• SCHEMBL236393
• A926999
• AS-46648
• 4-BENZYLOXY-TRANS-BETA-NITROSTYRENE 97
• 1-Benzyloxy-4-((E)-2-nitro-vinyl)-benzene
• 4-Benzyloxy-trans-beta-nitrostyrene, 97%
• 169394-83-6
• AKOS015889207
• MFCD00110753
• SR-01000632019-2
• 1-((4-((E)-2-NITROVINYL)PHENOXY)METHYL)BENZENE
• 4-Benzyloxy-trans-beta-nitrostyrene
• 2982-55-0
• SR-01000632019-1
• CS-0370888
• J-017662
• DTXSID80420686
• SCHEMBL10245518
• 4-Benzyloxy-trans- beta -nitrostyrene
• AKOS003353253
• SR-01000632019
• DB-362956
• 1-(benzyloxy)-4-[(E)-2-nitroethenyl]benzene

• MDL： MFCD00110753
• Inchi： 1S/C15H13NO3/c17-16(18)11-10-13-6-8-15(9-7-13)19-12-14-4-2-1-3-5-14/h1-11H,12H2/b11-10+
• InChI Key： MSDHJAWQEZOXGV-ZHACJKMWSA-N
• SMILES： O(C1C=CC(/C=C/[N+](=O)[O-])=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.08959
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.207
• Melting Point: 121-125 °C (lit.)
• Boiling Point: 427.9°C at 760 mmHg
• Flash Point: 188.7°C
• Refractive Index: 1.624
• PSA: 52.37
• LogP: 4.03620
• Solubility: Not determined

(E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 41-51/53
• Safety Instruction： 26-36/37/39-61
• Hazardous Material Identification：
• Risk Phrases：41-51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene

Professional Introduction of (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene (CAS No: 2982-55-0)

The compound (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene, identified by the CAS registry number 2982-55-0, is a significant organic molecule with a unique structure and versatile applications in various fields. This compound has garnered attention in recent years due to its potential in drug discovery, material science, and chemical synthesis. Its structure consists of a benzene ring substituted with a benzyloxy group at the 1-position and a nitrovinyl group at the 4-position, with the nitrovinyl group adopting the (E) configuration.

Recent studies have highlighted the importance of (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene in medicinal chemistry, particularly in the development of novel therapeutic agents. Researchers have explored its role as a precursor for synthesizing bioactive compounds, including those with anti-inflammatory and anticancer properties. The nitrovinyl group is known to contribute to the compound's reactivity, making it a valuable intermediate in organic synthesis.

In terms of synthesis, several methods have been reported for the preparation of (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene. One common approach involves the coupling reaction of benzaldehyde with a suitable nitrostyrene derivative under specific conditions. This method ensures high yield and selectivity, making it suitable for large-scale production. The use of modern catalytic systems has further enhanced the efficiency of these reactions, aligning with green chemistry principles.

The application of (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, such as polymers and nanoparticles, where its functional groups provide opportunities for cross-linking and surface modification. Recent advancements in nanotechnology have leveraged this compound to create materials with enhanced mechanical and thermal properties.

From an environmental perspective, the synthesis and application of (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene have been optimized to minimize ecological impact. Researchers have focused on developing sustainable pathways that reduce waste and energy consumption during production. These efforts are in line with global initiatives to promote eco-friendly chemical processes.

In conclusion, (E)-1-(Benzyloxy)-4-(2-nitrovinyl)benzene (CAS No: 2982-55-0) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile applications, and ongoing research advancements position it as a key compound in various industries. As scientific understanding deepens, this compound is expected to unlock new possibilities in drug development, material science, and beyond.